4-(4,4-Difluorocyclohexyl)-2-oxoimidazolidine-4-carboxylic acid

• IUPAC Name: 4-(4,4-difluorocyclohexyl)-2-oxoimidazolidine-4-carboxylic acid
• InChI: InChI=1S/C10H14F2N2O3/c11-9(12)3-1-6(2-4-9)10(7(15)16)5-13-8(17)14-10/h6H,1-5H2,(H,15,16)(H2,13,14,17)
• InChI Key: IDBFYSUYODPVEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2(CNC(=O)N2)C(=O)O)(F)F
• Molecular Formula: C10H14F2N2O3
• Molecular Weight: 248.23 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a cyclohexane ring with two fluorine atoms, an imidazolidine ring, and a carboxylic acid group. The exact spatial arrangement of these groups would depend on the specific synthesis pathway and the stereochemistry of the starting materials.

Chemical Reactions Analysis

As for the chemical reactions, it’s difficult to predict without specific context. The reactivity of this compound would likely be influenced by the electron-withdrawing fluorine atoms and the electron-donating imidazolidine ring. The carboxylic acid group could potentially undergo typical acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the carboxylic acid group would likely make it polar and capable of forming hydrogen bonds. The fluorine atoms might influence its lipophilicity and thus its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without knowing its intended use or biological target. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential pharmaceutical, future research could focus on optimizing its synthesis, improving its pharmacokinetics, and evaluating its efficacy and safety in preclinical and clinical studies.